Cas no 900135-52-6 (7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione)

• Product Name: 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione
• CAS No: 900135-52-6
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• CID: 6174670
• PubChem ID: 16456851
• Update Time: 2025-07-01

7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione
• AKOS002312523
• 900135-52-6
• F3265-0006
• 7-bromo-2-methyl-4H-pyrido[1,2-a]pyrimidine-4-thione
• 7-bromo-2-methylpyrido[1,2-a]pyrimidine-4-thione
• 2-methyl-7-bromo-4h-pyrido[1,2-a]pyrimidine-4-thione
• CCG-321463
• VU0608085-1

• Inchi： 1S/C9H7BrN2S/c1-6-4-9(13)12-5-7(10)2-3-8(12)11-6/h2-5H,1H3
• InChI Key： LJINXUDOOVVFFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C)=CC(N2C=1)=S

Computed Properties

• Exact Mass: 253.95133g/mol
• Monoisotopic Mass: 253.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.7Ų

Additional information on 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione

Professional Introduction to 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione (CAS No. 900135-52-6)

Compound 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione, identified by its CAS number 900135-52-6, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridopyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural framework of this compound, featuring a bromo substituent at the 7-position and a methyl group at the 2-position, along with a thione moiety at the 4-position, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione have been extensively studied in recent years. The bromo group at the 7-position serves as a valuable handle for further functionalization, enabling the attachment of various pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are crucial for generating derivatives with enhanced biological activity and improved pharmacokinetic profiles. The methyl group at the 2-position introduces steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets.

The thione group at the 4-position is particularly noteworthy, as it can participate in hydrogen bonding interactions and undergoes various chemical transformations, including oxidation to the corresponding sulfide or reduction to the sulfhydryl derivative. These redox properties make 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione a versatile scaffold for designing molecules with tunable biological activities. Recent studies have highlighted its potential in developing inhibitors for enzymes involved in cancer metabolism and inflammation pathways.

In the realm of drug discovery, 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione has been explored as a lead compound for targeting various diseases. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are aberrantly expressed in cancer cells. The bromo and thione groups provide multiple interaction points with these targets, potentially leading to the development of potent small-molecule inhibitors. Additionally, the pyridopyrimidine core is known to exhibit antimicrobial properties, making this compound a promising candidate for combating drug-resistant pathogens.

The thione moiety in particular has been implicated in several pharmacological mechanisms. For example, thiones are known to exhibit antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This mechanism is relevant in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, thiones can modulate enzyme activity by forming disulfide bonds with cysteine residues in target proteins, leading to conformational changes that alter their function.

Recent advances in synthetic chemistry have enabled the efficient preparation of libraries of derivatives based on 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione. High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated the identification of novel bioactive compounds. These efforts have yielded several promising candidates that are currently undergoing further optimization for improved efficacy and safety profiles.

The potential therapeutic applications of this compound extend beyond oncology and inflammation. Studies have also explored its utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of pyridopyrimidine derivatives to cross the blood-brain barrier makes them particularly attractive for central nervous system (CNS) drug development. Moreover, their interaction with neurotransmitter receptors and ion channels suggests their potential use in managing conditions like depression and anxiety.

In conclusion, 7-bromo-2-methyl-4H-pyrido1,2-apyrimidine-4-thione represents a fascinating scaffold with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and interactions with biological targets, making it a valuable asset in drug discovery efforts. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in developing innovative therapies for a wide range of human diseases.